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Compound of Interest

Compound Name: Sulcofuron-sodium

Cat. No.: B1264833

Disclaimer: This technical guide compiles available information on Sulcofuron-sodium and
supplements it with data from analogous sulfonylurea compounds to provide a comprehensive
overview of its expected environmental behavior. It is critical to note that specific experimental
data on the environmental fate and transport of Sulcofuron-sodium are scarce in publicly
accessible literature. The information presented herein should be interpreted with this limitation
in mind, and further targeted studies are necessary for a definitive assessment.

Introduction

Sulcofuron-sodium, the sodium salt of sulcofuron, is an organochlorine insecticide and a
member of the phenylurea chemical class.[1] It is primarily used to moth-proof wool fabrics in
the textile industry. Understanding the environmental fate and transport of Sulcofuron-sodium
is crucial for assessing its potential ecological impact. This guide provides a detailed overview
of its physicochemical properties, expected degradation pathways, mobility in soil and water,
and potential for bioaccumulation, based on available data and information from structurally
similar sulfonylurea herbicides.

Physicochemical Properties

The environmental behavior of a chemical is significantly influenced by its physical and
chemical properties. While a complete dataset for Sulcofuron-sodium is not available, some
key properties have been reported.
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Property Value Source
Chemical Formula C19H11ClaN2NaOsS PubChem[1]
Molecular Weight 544.2 g/mol PubChem[1]
CAS Registry Number 3567-25-7 (for sodium salt) AERUJ[2]
Parent Acid CAS RN 24019-05-4 (for sulcofuron) AERUJ[2]

Log Kow (Octanol-Water
Partition Coefficient) of Parent 5.3 (Estimated) PubChem[1]
Acid

Note: The high estimated Log Kow of the parent acid, sulcofuron, suggests a tendency to
partition to organic matter, which would influence its sorption in soil and potential for
bioaccumulation. However, as Sulcofuron-sodium is a salt, its behavior in aqueous
environments will be influenced by its dissociation.

Environmental Fate

The environmental fate of a pesticide describes its transformation and movement in various
environmental compartments, including soil, water, and air.

Degradation

Degradation is the breakdown of a chemical into simpler compounds. This can occur through
biological processes (biotic degradation) or chemical reactions (abiotic degradation).

Hydrolysis: This process involves the breakdown of a chemical by reaction with water. For
sulfonylurea herbicides, hydrolysis is a key degradation pathway and is often pH-dependent.[3]
Studies on analogous compounds show that cleavage of the sulfonylurea bridge is a primary
hydrolysis mechanism.[3] For instance, rimsulfuron, another sulfonylurea, hydrolyzes rapidly,
with a half-life of a few days in aqueous solutions.[4]

Photolysis: Photolysis is the degradation of a chemical by sunlight. While it can be a significant
degradation route for some pesticides, its importance for Sulcofuron-sodium is not
documented. For some sulfonylureas, hydrolysis can be faster than photolysis.[3]
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Soil Metabolism: Microbial degradation in soil is a critical process for the dissipation of many
pesticides. For sulfonylurea herbicides, this process can be significant, with half-lives in soil
ranging from a few days to several weeks, depending on soil type, temperature, and moisture
content.[3][5] The degradation often involves microbial cleavage of the sulfonylurea bridge.

Aquatic Metabolism: In aquatic systems, both microbial degradation in the water column and in
sediments contribute to the breakdown of pesticides. Studies on other sulfonylureas have
shown that degradation can be faster in aerobic aquatic systems compared to sterile buffer
solutions, indicating the important role of microorganisms.[3]

Mobility

Mobility refers to the movement of a chemical within and between environmental
compartments.

Sorption: The tendency of a chemical to bind to soil particles is a key factor controlling its
mobility. This is quantified by the soil sorption coefficient (Koc).[6] A high Koc value indicates
strong binding to soil organic carbon and low mobility. Given the high estimated Log Kow of the
parent acid, sulcofuron is expected to have a significant affinity for soil organic matter, which
would limit its leaching potential.

Leaching: Leaching is the downward movement of a chemical through the soil profile with
water. Chemicals with low sorption and high persistence have a higher potential to leach into
groundwater. The leaching potential of Sulcofuron-sodium has not been experimentally
determined.

Bioaccumulation

Bioaccumulation is the process by which a chemical is taken up by an organism from the
environment, leading to a concentration in the organism that is higher than in the surrounding
medium. The bioconcentration factor (BCF) is a measure of this potential.[7] Chemicals with a
high Log Kow often have a higher potential to bioaccumulate in the fatty tissues of organisms.
The high estimated Log Kow of sulcofuron suggests a potential for bioaccumulation, but
experimental BCF data are needed for confirmation.
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Quantitative Data on Environmental Fate (Based on

Analogous Sulfonylurea Herbicides)

Disclaimer: The following table presents a range of typical environmental fate data for other

sulfonylurea herbicides. These values are for illustrative purposes only and do not represent

measured data for Sulcofuron-sodium.

Typical Range for

Environmental

Parameter Significance
Sulfonylureas Compartment
Persistence in the
Soil DTso (Half-life) 6 - 55 days Soil terrestrial
environment.[3][4]
Hydrolysis DTso (Half-  0.42 - 44 days (pH Wat Persistence in aquatic
ater
life) dependent) environments.[3]
Soil Koc (Sorption Weakly to moderately Soi Mobility and potential
oi
Coefficient) sorbed for leaching.[3]
) ] Potential to
Bioconcentration Low to moderate _ .
Biota accumulate in

Factor (BCF)

potential

organisms.

Experimental Protocols

Standardized test guidelines, primarily from the Organisation for Economic Co-operation and

Development (OECD), are used to determine the environmental fate of pesticides. Key

protocols relevant to Sulcofuron-sodium would include:

o OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method: This protocol is used

to determine the soil sorption coefficient (Koc).

o OECD 111: Hydrolysis as a Function of pH: This test determines the rate of abiotic

degradation in water at different pH levels.

o OECD 307: Aerobic and Anaerobic Transformation in Soil: This study measures the rate and
pathway of degradation in soil under different oxygen conditions.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1264833?utm_src=pdf-body
https://agris.fao.org/search/en/providers/122535/records/65dfc535b766d82b18031c8a
https://pubmed.ncbi.nlm.nih.gov/11680747/
https://agris.fao.org/search/en/providers/122535/records/65dfc535b766d82b18031c8a
https://agris.fao.org/search/en/providers/122535/records/65dfc535b766d82b18031c8a
https://www.benchchem.com/product/b1264833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems: This
protocol assesses the degradation and partitioning in a system containing both water and
sediment.

o OECD 316: Phototransformation of Chemicals in Water — Direct Photolysis: This guideline is
used to determine the rate of degradation by sunlight in water.

o OECD 305: Bioaccumulation in Fish: Aqueous and Dietary Exposure: This study measures
the bioconcentration factor (BCF) in fish.

Visualizations of Potential Environmental Fate
Pathways

The following diagrams, generated using the DOT language, illustrate generalized pathways for
the environmental fate and transport of a sulfonylurea pesticide like sulcofuron.

Degradation Pathways

Hydrolysis (pH dependent)

Sulcofuron-sodium Microbial Degradation Cleavage of Further Degradation Other Transformation Microbial Action €02, H20, etc.

in Environment Sulfonylurea Bridge Products
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Caption: Generalized degradation pathway for a sulfonylurea pesticide.
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Caption: Potential environmental transport pathways for Sulcofuron-sodium.

Conclusion and Data Gaps

Sulcofuron-sodium is an insecticide used in the textile industry. While its basic

physicochemical properties are known, there is a significant lack of publicly available data on

its environmental fate and transport. Based on its chemical structure and information from
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analogous sulfonylurea compounds, it is expected to degrade in soil and water primarily
through hydrolysis and microbial action, with the rate being influenced by environmental factors
such as pH. Its high estimated Log Kow suggests a potential for sorption to soil and
bioaccumulation.

The primary data gaps that need to be addressed through experimental studies for a
comprehensive environmental risk assessment of Sulcofuron-sodium include:

e Quantitative degradation rates (DTso values) in soil, water, and sediment under various
conditions.

o Experimentally determined soil sorption coefficient (Koc) to accurately predict its mobility.

e An experimentally determined bioconcentration factor (BCF) to assess its potential to
accumulate in organisms.

« |dentification of major degradation products and their environmental behavior.

Photolysis studies to determine the role of sunlight in its degradation.

Without these key data points, any assessment of the environmental risk posed by
Sulcofuron-sodium remains preliminary and reliant on extrapolations from related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Environmental Fate and Transport of Sulcofuron-
sodium: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264833#environmental-fate-and-transport-of-
sulcofuron-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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